Cas no 1364487-15-9 (4-bromo-2-(2-methoxyethoxy)Benzonitrile)

• Product Name: 4-bromo-2-(2-methoxyethoxy)Benzonitrile
• CAS No: 1364487-15-9
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• MDL: MFCD28015463
• CID: 2106988
• PubChem ID: 67585563
• Update Time: 2025-06-12

4-bromo-2-(2-methoxyethoxy)Benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(2-methoxyethoxy)Benzonitrile
• SCHEMBL8436504
• 1364487-15-9
• AKOS022193518
• AS-2908
• MFCD28015463
• DA-21323

• MDL： MFCD28015463
• Inchi： 1S/C10H10BrNO2/c1-13-4-5-14-10-6-9(11)3-2-8(10)7-12/h2-3,6H,4-5H2,1H3
• InChI Key： FGMCJUOKFCJLIN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#N)=C(C=1)OCCOC

Computed Properties

• Exact Mass: 254.98949Da
• Monoisotopic Mass: 254.98949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.3Ų

4-bromo-2-(2-methoxyethoxy)Benzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-bromo-2-(2-methoxyethoxy)Benzonitrile

4-Bromo-2-(2-Methoxyethoxy)Benzonitrile (CAS No. 1364487-15-9): An Overview of Its Synthesis, Properties, and Applications

4-Bromo-2-(2-methoxyethoxy)benzonitrile (CAS No. 1364487-15-9) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its bromo, methoxyethoxy, and nitrile functional groups, which contribute to its reactivity and utility in synthetic chemistry.

The synthesis of 4-bromo-2-(2-methoxyethoxy)benzonitrile typically involves a multi-step process. One common approach is to start with 4-bromo-2-hydroxybenzonitrile, which can be obtained through the bromination of 2-hydroxybenzonitrile. The hydroxyl group is then converted to the methoxyethoxy group using an appropriate alkylating agent, such as 2-bromoethyl methyl ether. This reaction is typically carried out in the presence of a base, such as potassium carbonate, to facilitate the nucleophilic substitution.

The physical and chemical properties of 4-bromo-2-(2-methoxyethoxy)benzonitrile are well-documented. It is a solid at room temperature with a melting point of approximately 70-75°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. Its molecular weight is 259.08 g/mol, and it has a density of about 1.35 g/cm³.

The nitrile group in 4-bromo-2-(2-methoxyethoxy)benzonitrile makes it an excellent precursor for the synthesis of various functionalized compounds. For instance, the nitrile can be reduced to an amine using hydrogen gas and a palladium catalyst, leading to the formation of 4-bromo-2-(2-methoxyethoxy)aniline. This amine derivative is valuable in the synthesis of pharmaceuticals and other bioactive compounds.

The bromo group in 4-bromo-2-(2-methoxyethoxy)benzonitrile provides additional synthetic versatility. It can be used as a leaving group in substitution reactions or as a handle for cross-coupling reactions with other organometallic reagents. For example, the Suzuki-Miyaura coupling reaction can be employed to introduce various aryl or vinyl groups onto the benzene ring, leading to a wide range of substituted products.

In the pharmaceutical industry, 4-bromo-2-(2-methoxyethoxy)benzonitrile has shown promise as an intermediate in the synthesis of potential drug candidates. Recent studies have explored its use in the development of novel anticancer agents and antiviral drugs. The methoxyethoxy group contributes to the lipophilicity of the molecule, which can enhance its cellular uptake and bioavailability.

Beyond pharmaceutical applications, 4-bromo-2-(2-methoxyethoxy)benzonitrile has found use in materials science. Its unique combination of functional groups makes it suitable for the preparation of polymers with tailored properties. For instance, it can be incorporated into copolymers to improve their thermal stability and mechanical strength.

The environmental impact of 4-bromo-2-(2-methoxyethoxy)benzonitrile is an important consideration for its industrial use. Studies have shown that it is relatively stable under normal conditions but may degrade under certain environmental conditions. Proper handling and disposal practices are essential to minimize any potential environmental risks.

In conclusion, 4-bromo-2-(2-methoxyethoxy)benzonitrile (CAS No. 1364487-15-9) is a valuable compound with a wide range of applications due to its unique chemical properties and synthetic versatility. Its potential uses in pharmaceuticals, materials science, and organic synthesis make it an important molecule for further research and development.